Cas no 1804887-57-7 (Ethyl 4-chloromethyl-3,5-difluorobenzoate)
Ethyl 4-chloromethyl-3,5-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloromethyl-3,5-difluorobenzoate
-
- Inchi: 1S/C10H9ClF2O2/c1-2-15-10(14)6-3-8(12)7(5-11)9(13)4-6/h3-4H,2,5H2,1H3
- InChI Key: PMZOZPYHEMLCQK-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC(C(=O)OCC)=CC=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 214
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3
Ethyl 4-chloromethyl-3,5-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013012389-250mg |
Ethyl 4-chloromethyl-3,5-difluorobenzoate |
1804887-57-7 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013012389-500mg |
Ethyl 4-chloromethyl-3,5-difluorobenzoate |
1804887-57-7 | 97% | 500mg |
831.30 USD | 2021-06-25 | |
| Alichem | A013012389-1g |
Ethyl 4-chloromethyl-3,5-difluorobenzoate |
1804887-57-7 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
Ethyl 4-chloromethyl-3,5-difluorobenzoate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl 4-chloromethyl-3,5-difluorobenzoate
Ethyl 4-chloromethyl-3,5-difluorobenzoate (CAS No. 1804887-57-7): A Comprehensive Overview
Ethyl 4-chloromethyl-3,5-difluorobenzoate (CAS No. 1804887-57-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloromethyl group and difluorobenzene moiety, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
The chemical formula of Ethyl 4-chloromethyl-3,5-difluorobenzoate is C10H7ClF2O2, and its molecular weight is approximately 236.61 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). These solubility properties make it an ideal candidate for various synthetic transformations and biological assays.
In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique electronic and steric properties. The presence of fluorine atoms in Ethyl 4-chloromethyl-3,5-difluorobenzoate significantly influences its reactivity and biological activity. Fluorine atoms can enhance the lipophilicity of molecules, improve metabolic stability, and modulate receptor binding affinity, making them highly desirable in drug design.
The chloromethyl group in Ethyl 4-chloromethyl-3,5-difluorobenzoate is a reactive functional group that can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions. This versatility allows for the synthesis of a wide range of derivatives with diverse biological activities. For instance, the chloromethyl group can be converted to other functional groups like hydroxymethyl or aminomethyl through selective chemical transformations.
In the context of medicinal chemistry, Ethyl 4-chloromethyl-3,5-difluorobenzoate has been explored as a key intermediate in the synthesis of potential therapeutic agents. One notable application is in the development of anticancer drugs. Research has shown that fluorinated benzene derivatives can exhibit potent antitumor activity by targeting specific enzymes or receptors involved in cancer progression. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of Ethyl 4-chloromethyl-3,5-difluorobenzoate-derived compounds with promising antiproliferative effects against various cancer cell lines.
Beyond cancer research, Ethyl 4-chloromethyl-3,5-difluorobenzoate has also been investigated for its potential applications in other therapeutic areas. In neuropharmacology, fluorinated compounds are known to cross the blood-brain barrier more efficiently than their non-fluorinated counterparts. This property makes them attractive candidates for the development of central nervous system (CNS) drugs. Studies have demonstrated that derivatives of Ethyl 4-chloromethyl-3,5-difluorobenzoate can modulate neurotransmitter systems and exhibit neuroprotective effects.
In addition to its pharmaceutical applications, Ethyl 4-chloromethyl-3,5-difluorobenzoate has found use in agrochemical research. Fluorinated compounds are often employed as herbicides and insecticides due to their enhanced efficacy and reduced environmental impact. The unique structure of Ethyl 4-chloromethyl-3,5-difluorobenzoate makes it a valuable starting material for the synthesis of novel agrochemicals with improved properties.
The synthetic route to Ethyl 4-chloromethyl-3,5-difluorobenzoate involves several well-established chemical transformations. One common approach is the reaction of 3,5-difluoroacetophenone with ethyl chloroacetate in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield. Alternative synthetic methods have also been reported, including microwave-assisted synthesis and catalytic processes that enhance efficiency and reduce environmental impact.
The characterization of Ethyl 4-chloromethyl-3,5-difluorobenzoate typically involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. For instance, NMR spectroscopy can confirm the presence of specific functional groups and their relative positions within the molecule.
In conclusion, Ethyl 4-chloromethyl-3,5-difluorobenzoate (CAS No. 1804887-57-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in the synthesis of pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further solidifying its importance in modern chemistry.
1804887-57-7 (Ethyl 4-chloromethyl-3,5-difluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)